Cas no 1027511-48-3 (6-(Benzo[d]oxazol-2-yl)-1,8-naphthyridin-2-amine)

6-(Benzo[d]oxazol-2-yl)-1,8-naphthyridin-2-amine structure
1027511-48-3 structure
Product Name:6-(Benzo[d]oxazol-2-yl)-1,8-naphthyridin-2-amine
CAS No:1027511-48-3
MF:C15H10N4O
MW:262.266102313995
CID:2110935
PubChem ID:45073330
Update Time:2025-04-21

6-(Benzo[d]oxazol-2-yl)-1,8-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(Benzo[d]oxazol-2-yl)-1,8-naphthyridin-2-amine
    • 1027511-48-3
    • AKOS015945666
    • Inchi: 1S/C15H10N4O/c16-13-6-5-9-7-10(8-17-14(9)19-13)15-18-11-3-1-2-4-12(11)20-15/h1-8H,(H2,16,17,19)
    • InChI Key: PVCNZHRBNULTPH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1=CN=C2C(C=CC(N)=N2)=C1

Computed Properties

  • Exact Mass: 262.08546096Da
  • Monoisotopic Mass: 262.08546096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 77.8Ų

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